Cas no 54889-48-4 (1,1-diethoxyoctane)

• Product Name: 1,1-diethoxyoctane
• CAS No: 54889-48-4
• MF: C₁₂H₂₆O₂
• MW: 202.333644390106
• MDL: MFCD00672807
• CID: 56660
• PubChem ID: 253660345
• Update Time: 2025-10-12

1,1-diethoxyoctane Chemical and Physical Properties

Names and Identifiers

• 1,1-diethoxyoctane
• n-Octanal Diethyl Acetal
• OCTANAL DIETHYL ACETAL
• n-Octyl Aldehyde Diethyl Acetal
• Octanal,diethyl acetal (7CI)
• NSC 408319

• MDL： MFCD00672807
• Inchi： 1S/C12H26O2/c1-4-7-8-9-10-11-12(13-5-2)14-6-3/h12H,4-11H2,1-3H3
• InChI Key： BRKIPAWFUDCCOO-UHFFFAOYSA-N
• SMILES： CCCCCCCC(OCC)OCC

Computed Properties

• Exact Mass: 202.19300
• Monoisotopic Mass: 202.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.844
• Boiling Point: 115°C/20mmHg(lit.)
• Flash Point: 58°C
• Refractive Index: 1.4160 to 1.4200
• PSA: 18.46000
• LogP: 3.74600

1,1-diethoxyoctane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG III
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,1-diethoxyoctane

Recent Advances in the Study of 54889-48-4 and 1,1-Diethoxyoctane in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 54889-48-4 and the product 1,1-diethoxyoctane have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug development, chemical synthesis, and as intermediates in the production of more complex molecules. This research brief aims to summarize the latest findings related to these compounds, highlighting their roles, mechanisms, and potential therapeutic benefits.

Recent studies have focused on the synthesis and characterization of 1,1-diethoxyoctane, a key intermediate in the production of fragrances, flavors, and pharmaceuticals. Researchers have optimized synthetic routes to improve yield and purity, leveraging advanced techniques such as catalytic hydrogenation and enzymatic transformations. The compound's stability and reactivity under various conditions have been thoroughly investigated, providing valuable insights for industrial applications.

In parallel, the compound 54889-48-4 has been studied for its potential biological activities. Preliminary in vitro and in vivo studies suggest that this molecule may exhibit antimicrobial and anti-inflammatory properties, making it a candidate for further drug development. Structural modifications of 54889-48-4 have been explored to enhance its bioactivity and reduce potential toxicity, with promising results in early-stage preclinical trials.

One of the most notable advancements is the combination of 1,1-diethoxyoctane with 54889-48-4 in novel drug delivery systems. Researchers have developed nanoformulations that utilize these compounds to improve the solubility and bioavailability of poorly water-soluble drugs. These innovations could revolutionize the treatment of diseases such as cancer and infectious diseases, where drug delivery remains a significant challenge.

Furthermore, computational modeling and molecular docking studies have provided a deeper understanding of the interactions between these compounds and biological targets. Such insights are crucial for the rational design of new drugs and the optimization of existing therapeutic agents. The integration of artificial intelligence and machine learning in these studies has accelerated the discovery process, enabling researchers to predict compound behavior with greater accuracy.

Despite these promising developments, challenges remain. The scalability of synthetic methods for 1,1-diethoxyoctane and the long-term safety profile of 54889-48-4 require further investigation. Regulatory considerations and the need for extensive clinical trials also pose hurdles to the commercialization of these compounds. However, the ongoing research efforts and interdisciplinary collaborations are expected to address these issues in the near future.

In conclusion, the study of 54889-48-4 and 1,1-diethoxyoctane represents a vibrant area of research with significant potential for impacting the pharmaceutical and chemical industries. The latest findings underscore the importance of these compounds in advancing drug development and chemical synthesis. Continued research and innovation will be essential to fully realize their therapeutic and industrial applications.